1-(3-bromophenyl)-4-(3-chlorophenyl)-1H-pyrazole
Description
1-(3-bromophenyl)-4-(3-chlorophenyl)-1H-pyrazole, also known as BCPP, is a heterocyclic compound with a five-membered ring, composed of two carbon atoms, two nitrogen atoms, and one bromine atom. Its molecular formula is C13H9BrClN2. BCPP has been studied as a potential drug candidate for the treatment of various diseases, due to its unique structure and properties.
Scientific Research Applications
- Anti-inflammatory Agents : Researchers have explored the anti-inflammatory properties of 1-(3-bromophenyl)-4-(3-chlorophenyl)pyrazole. It may inhibit pro-inflammatory pathways, making it a potential candidate for drug development .
- Anticancer Activity : The compound’s structural features suggest it could interfere with cancer cell growth. Investigating its effects on specific cancer types (e.g., breast, lung, or colon cancer) is crucial .
- Herbicides and Fungicides : Scientists have studied pyrazole derivatives as potential herbicides and fungicides. 1-(3-bromophenyl)-4-(3-chlorophenyl)pyrazole might exhibit selective activity against specific plant pests .
- Organic Semiconductors : Researchers have explored pyrazole-based compounds for their semiconducting properties. These materials could find applications in organic light-emitting diodes (OLEDs) or organic photovoltaics (solar cells) .
- Ligand Design : The compound’s aromatic rings and nitrogen atoms make it a suitable ligand for metal coordination complexes. Researchers investigate its binding affinity with transition metals .
- Chemical Sensors : Pyrazole derivatives can serve as building blocks for chemical sensors. Researchers have explored their use in detecting specific analytes (e.g., heavy metals or gases) .
- Photodegradation : Investigating the photodegradation behavior of 1-(3-bromophenyl)-4-(3-chlorophenyl)pyrazole in water or soil environments is essential for understanding its fate and potential environmental impact .
- Enzyme Inhibitors : The compound’s structure suggests it could interact with enzymes. Researchers may explore its inhibitory effects on specific enzymes (e.g., kinases or proteases) .
- Quantum Chemical Calculations : Computational studies can provide insights into the electronic structure, stability, and reactivity of 1-(3-bromophenyl)-4-(3-chlorophenyl)pyrazole. Researchers use density functional theory (DFT) or molecular dynamics simulations .
Medicinal Chemistry and Drug Development
Pesticide and Agrochemical Research
Materials Science and Organic Electronics
Coordination Chemistry and Metal Complexes
Analytical Chemistry and Sensors
Environmental Chemistry and Degradation Studies
Biological Studies and Enzyme Inhibition
Computational Chemistry and Molecular Modeling
properties
IUPAC Name |
1-(3-bromophenyl)-4-(3-chlorophenyl)pyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10BrClN2/c16-13-4-2-6-15(8-13)19-10-12(9-18-19)11-3-1-5-14(17)7-11/h1-10H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DVCRUHYBHLSCSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CN(N=C2)C3=CC(=CC=C3)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10BrClN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-bromophenyl)-4-(3-chlorophenyl)-1H-pyrazole | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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